Cas no 1016881-60-9 (2-Bromo-3-methyl-N-(quinolin-5-yl)butanamide)

• Product Name: 2-Bromo-3-methyl-N-(quinolin-5-yl)butanamide
• CAS No: 1016881-60-9
• MF: C₁₄H₁₅BrN₂O
• MW: 307.185702562332
• CID: 4675149
• Update Time: 2025-10-30

2-Bromo-3-methyl-N-(quinolin-5-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-methyl-N-(quinolin-5-yl)butanamide
• NE40558
• 2-Bromo-3-methyl-N-(quinolin-5-yl)butanamide

• Inchi： 1S/C14H15BrN2O/c1-9(2)13(15)14(18)17-12-7-3-6-11-10(12)5-4-8-16-11/h3-9,13H,1-2H3,(H,17,18)
• InChI Key： UELVPHJPDIYPHI-UHFFFAOYSA-N
• SMILES： BrC(C(NC1=CC=CC2C1=CC=CN=2)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Topological Polar Surface Area: 42

2-Bromo-3-methyl-N-(quinolin-5-yl)butanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-Bromo-3-methyl-N-(quinolin-5-yl)butanamide

Introduction to 2-Bromo-3-methyl-N-(quinolin-5-yl)butanamide (CAS No. 1016881-60-9)

2-Bromo-3-methyl-N-(quinolin-5-yl)butanamide (CAS No. 1016881-60-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 2-Bromo-3-methyl-N-(quinolin-5-yl)butanamide.

The molecular formula of 2-Bromo-3-methyl-N-(quinolin-5-yl)butanamide is C₁₄H₁₆BrN₂O, and its molecular weight is approximately 304.2 g/mol. The compound features a bromine atom attached to a butanamide moiety, along with a quinoline ring system. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting candidate for further investigation.

In terms of physical properties, 2-Bromo-3-methyl-N-(quinolin-5-yl)butanamide is typically a solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its solubility in water is limited, which can be a consideration in certain experimental settings. The compound's stability under various conditions, including temperature and pH, has been studied to ensure its reliability in laboratory and industrial applications.

The synthesis of 2-Bromo-3-methyl-N-(quinolin-5-yl)butanamide involves several steps that require precise control over reaction conditions. One common approach involves the reaction of 5-aminoquinoline with 2-bromo-3-methylbutyryl chloride in the presence of a base such as triethylamine. This reaction yields the desired product through an amide bond formation between the amino group of quinoline and the carboxylic acid derivative. The purity of the synthesized compound can be confirmed using techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

2-Bromo-3-methyl-N-(quinolin-5-yl)butanamide has been the subject of several recent studies exploring its potential biological activities. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. These findings suggest that 2-Bromo-3-methyl-N-(quinolin-5-yl)butanamide could serve as a lead compound for the development of targeted therapies.

In addition to its enzymatic inhibition properties, 2-Bromo-3-methyl-N-(quinolin-5-yl)butanamide has also been investigated for its potential as an antimicrobial agent. Research has demonstrated that it possesses significant antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for addressing antibiotic resistance issues. Further studies are needed to optimize its efficacy and safety profile for clinical use.

The pharmacokinetic properties of 2-Bromo-3-methyl-N-(quinolin-5-yl)butanamide have also been evaluated to understand its behavior in biological systems. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for drug development. Its ability to cross biological membranes and reach target tissues efficiently makes it a viable candidate for therapeutic applications.

Toxicity assessments are essential for any potential drug candidate, and preliminary studies on 2-Bromo-3-methyl-N-(quinolin-5-yl)butanamide have indicated low toxicity at therapeutic concentrations. However, more comprehensive toxicity studies are required to fully understand its safety profile before advancing to clinical trials.

In conclusion, 2-Bromo-3-methyl-N-(quinolin-5-yl)butanamide (CAS No. 1016881-60-9) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.